2-Oxa-1-adamantanol

• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 2-oxatricyclo[3.3.1.13,7]decan-1-ol
• InChI: InChI=1S/C9H14O2/c10-9-4-6-1-7(5-9)3-8(2-6)11-9/h6-8,10H,1-5H2
• InChI Key: DOVTWALDTTVCFT-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(O3)O

Description

2-Oxa-1-adamantanol is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

386.6 mg (2.54 mmoles) of bicyclo[3.3.1]nonane-3,7-dione is dissolved in 5 mL of methanol and treated with sodium borohydride (100 mg, 2.64 mmoles) at 0° C. for 2 hours. The solution is treated with 5 mL of saturated aqueous sodium bicarbonate for 1 hour at 25° C. and extracted with 3×10 mL portions of chloroform. The combined chloroform extracts are combined, dried over sodium sulfate, stripped of solvent in vacuo, and purified by column chromatography (silica, eluant=50% hexanes, 50% ethyl acetate) yielding 343 mg (88%) of the desired product. 1HNMR (CDCl3, 500 Mhz): d 1.563 (d, 2H), 1.70-1.76 (m, 1H), 1.788 (d, 2H, J=11.1 Hz), 1.839 (d, 2H, J=13.1 Hz), 1.925 (d, 2H, J=13.0 Hz), 2.310 (s, 2H), 2.690 (s, 1H), 4.283 (s, 1H).